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Compound of Interest

Compound Name: DN401

Cat. No.: B1192590

Application Notes and Protocols for DN401

For Researchers, Scientists, and Drug Development Professionals

Abstract

DN401 is a potent and selective inhibitor of Tumor Necrosis Factor Receptor-Associated
Protein 1 (TRAP1), a mitochondrial chaperone belonging to the Heat Shock Protein 90
(HSP90) family. TRAP1 is implicated in the regulation of mitochondrial integrity, protection
against oxidative stress, and the promotion of cell survival, particularly in cancer cells. These
characteristics make DN401 a compound of significant interest for research in oncology and
mitochondrial-related diseases. This document provides detailed information on the solubility of
DN401 and a comprehensive protocol for the preparation of stock solutions to ensure accurate
and reproducible experimental results.

Physicochemical Properties

Property Value

Chemical Formula C13H9BrCINsO:2

Molecular Weight 382.60 g/mol

Appearance Off-white to light yellow solid powder
CAS Number 2135749-60-7
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DN401 Solubility

The solubility of DN401 is a critical factor for the design and execution of in vitro and in vivo
studies. Based on available data, DN401 exhibits the following solubility profile:

. Molar
Concentration .
Solvent Concentration Notes
(mg/mL)
(mM)
Ultrasonication at
<60°C may be
DMSO ~17.5[1] ~45.74[1] _ _
required to achieve
maximum solubility.[1]
Empirical testing is
Data not readily Data not readily recommended to
Ethanol ) ) ) N
available available determine solubility for
specific applications.
Due to its organic
nature, DN401 is
PBS (Phosphate- Data not readily Data not readily expected to have very
Buffered Saline) available available low solubility in

aqueous buffers like
PBS.

Note: It is highly recommended to use high-purity, anhydrous DMSO for the preparation of
stock solutions to minimize degradation of the compound.

DN401 Stock Solution Preparation Protocol

This protocol outlines the steps for preparing a high-concentration stock solution of DN401 in
DMSO.

Materials

o DNA401 solid powder

e Anhydrous Dimethyl Sulfoxide (DMSO)
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Sterile, amber, polypropylene or glass vials

Calibrated analytical balance

Vortex mixer

Water bath or sonicator (optional)

Pipettes and sterile filter tips

Procedure

Acclimatization: Allow the vial of DN401 powder and the anhydrous DMSO to equilibrate to
room temperature before opening to prevent condensation of moisture.

Weighing: Tare a sterile vial on a calibrated analytical balance. Carefully weigh the desired
amount of DN401 powder into the vial.

Solvent Addition: Calculate the volume of DMSO required to achieve the desired stock
concentration (e.g., 10 mM or 20 mM). Using a calibrated pipette, add the calculated volume
of anhydrous DMSO to the vial containing the DN401 powder.

Dissolution: Tightly cap the vial and vortex thoroughly until the powder is completely
dissolved. If necessary, gentle warming in a water bath (not exceeding 40°C) or brief
sonication can be used to aid dissolution. Visually inspect the solution to ensure there are no
visible particles.

Sterilization (Optional): If required for your specific application (e.g., cell culture), the stock
solution can be sterilized by filtering through a 0.22 pum syringe filter that is compatible with
DMSO.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into
smaller, single-use volumes in sterile, amber vials. Store the aliquots at -20°C for short-term
storage (weeks to months) or at -80°C for long-term storage (months to years).

Example Calculation for a 10 mM Stock Solution:
To prepare a 10 mM stock solution of DN401 (MW = 382.60 g/mol ):

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1192590?utm_src=pdf-body
https://www.benchchem.com/product/b1192590?utm_src=pdf-body
https://www.benchchem.com/product/b1192590?utm_src=pdf-body
https://www.benchchem.com/product/b1192590?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192590?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

» Weigh 1 mg of DN401 powder.

o Calculate the required volume of DMSO:
o Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Molar Concentration (mol/L)
o Volume (L) = (0.001 g / 382.60 g/mol ) / 0.010 mol/L
o Volume (L) = 0.000261 L = 261 uL

e Add 261 pL of anhydrous DMSO to 1 mg of DN401 powder.

DN401 Mechanism of Action: TRAP1 Inhibition

DN401 selectively inhibits the ATPase activity of mitochondrial TRAP1. This inhibition disrupts
the normal chaperone functions of TRAP1, leading to the accumulation of misfolded client
proteins within the mitochondria. This disruption of mitochondrial proteostasis can trigger a
cascade of events, including the opening of the mitochondrial permeability transition pore
(mPTP), release of cytochrome c, and ultimately, apoptosis.[2][3][4][5]
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Caption: DN401 inhibits TRAP1, leading to apoptosis.

Experimental Workflow for Stock Solution
Preparation

The following diagram illustrates the logical flow for preparing a DN401 stock solution.
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Caption: Workflow for DN401 stock solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1192590#dn401-solubility-and-stock-solution-
preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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